ethyl (3-hydroxy-2-oxo-2,3-dihydro-1H,1'H-3,3'-biindol-1-yl)acetate

• IUPAC Name: ethyl 2-[3-hydroxy-3-(1H-indol-3-yl)-2-oxoindol-1-yl]acetate
• InChI: InChI=1S/C20H18N2O4/c1-2-26-18(23)12-22-17-10-6-4-8-14(17)20(25,19(22)24)15-11-21-16-9-5-3-7-13(15)16/h3-11,21,25H,2,12H2,1H3
• InChI Key: SDEWUQKNOGEARS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C2=CC=CC=C2C(C1=O)(C3=CNC4=CC=CC=C43)O
• Molecular Formula: C20H18N2O4
• Molecular Weight: 350.4 g/mol

Description

Ethyl (3-hydroxy-2-oxo-2,3-dihydro-1H,1'H-3,3'-biindol-1-yl)acetate, commonly known as EHOB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. EHOB is a biologically active compound that exhibits a wide range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of EHOB is not fully understood. However, studies have shown that EHOB exerts its biological effects by modulating various signaling pathways in cells. EHOB has been shown to activate the Nrf2/ARE pathway, which plays a crucial role in cellular defense against oxidative stress. EHOB has also been shown to inhibit the NF-κB pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects:
EHOB exhibits a wide range of biochemical and physiological effects. In vitro studies have shown that EHOB inhibits the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. EHOB has also been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. In addition, EHOB has been shown to enhance the expression of genes involved in antioxidant defense, which protects cells from oxidative stress.

Advantages and Limitations for Lab Experiments

EHOB has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. EHOB exhibits a wide range of biological activities, which makes it a versatile compound for various applications. However, EHOB has some limitations for lab experiments. It has low solubility in water, which limits its use in aqueous solutions. EHOB is also a relatively new compound, and more research is needed to fully understand its properties and applications.

Future Directions

EHOB has a promising future in various fields. In medicine, EHOB has the potential to be developed into a new class of anti-cancer drugs and neuroprotective agents. In agriculture, EHOB has the potential to enhance crop yield and improve plant resistance to environmental stress. In materials science, EHOB can be used as a precursor for the synthesis of novel materials with unique properties. Further research is needed to fully understand the properties and applications of EHOB.

Scientific Research Applications

EHOB has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, EHOB has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. In agriculture, EHOB has been used as a plant growth regulator and as an agent to enhance crop yield. In materials science, EHOB has been used as a precursor for the synthesis of novel materials with unique properties.